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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157 Get Quote

An In-depth Technical Guide to the Safety and Handling of Solid Diphenylglyoxime

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for solid

Diphenylglyoxime (CAS No. 23873-81-6), intended for use by professionals in laboratory and

research settings. The following sections detail the substance's properties, associated hazards,

and recommended safety protocols to ensure its proper use.

Substance Identification and Properties
Diphenylglyoxime, also known as α-Benzil dioxime, is an organic compound used as a

laboratory reagent, particularly as a chelating agent for the analysis of metal ions like nickel

and palladium.[1][2][3] It typically appears as a white to pale yellow crystalline solid.[2][3]

Physical and Chemical Properties
The key physical and chemical properties of Diphenylglyoxime are summarized in the table

below.
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Property Value Reference

Chemical Formula C₁₄H₁₂N₂O₂ [1][4][5]

Molecular Weight 240.26 g/mol [1][5][6]

Appearance
White to pale yellow crystalline

powder/solid
[2][3][4]

Melting Point 237-240 °C (decomposes) [4]

Solubility in Water
Insoluble or sparingly soluble

(0.094 g/L at 25 °C)
[3][4][5]

Solubility in Organic Solvents

Slightly soluble in ethanol;

soluble in acetone and sodium

hydroxide solution

[2][4]

Vapor Pressure 0 mmHg at 25 °C [4]

Density 1.172 g/cm³ [4]

Hazard Identification and Toxicology
There is some inconsistency across safety data sheets regarding the classification of

Diphenylglyoxime. Some sources classify it as not hazardous, while others associate it with

specific warnings.[1][6][7] Given this discrepancy, a conservative approach is recommended,

and the substance should be handled as potentially hazardous.

The toxicological properties have not been fully investigated.[5] However, GHS hazard

classifications from some sources suggest potential health effects.[6]

Summary of GHS Hazard Statements
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Hazard Code Hazard Statement Reference

H302 Harmful if swallowed [6]

H312 Harmful in contact with skin [6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H332 Harmful if inhaled [6]

H335 May cause respiratory irritation [6]

Routes of Exposure and Symptoms
Inhalation: May cause respiratory tract irritation.[6][8]

Skin Contact: May cause skin irritation.[6][8] Harmful if absorbed through the skin.[6]

Eye Contact: Can cause serious eye irritation.[6][8]

Ingestion: Harmful if swallowed.[6] Ingestion may lead to gastrointestinal discomfort.[9]

Experimental Protocols and Handling Procedures
Adherence to strict protocols is essential for the safe handling of solid Diphenylglyoxime.

Risk Assessment and Control Workflow
A systematic approach to risk assessment should be implemented before handling

Diphenylglyoxime. The following diagram illustrates the logical workflow based on the

hierarchy of controls.
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Risk Assessment
Hierarchy of Controls

Handling Procedure

Identify Hazards
(Review SDS: Chemical, Physical, Health)

Assess Risks
(Likelihood & Severity of Exposure)

Are Controls Adequate?

Evaluate existing measures

Engineering Controls
(Fume Hood, Ventilation)

No

Proceed with Experiment

Yes

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

STOP
Re-evaluate Controls

Implement new controls

Click to download full resolution via product page

Caption: Risk assessment workflow for handling Diphenylglyoxime.

Protocol for Safe Handling in a Laboratory Setting
This protocol outlines the step-by-step procedure for safely using solid Diphenylglyoxime.

Preparation:

Read and understand the Safety Data Sheet (SDS) before starting work.[1][5]

Ensure a chemical fume hood or other appropriate exhaust ventilation is operational.[1]
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Verify that an eyewash station and safety shower are accessible.

Assemble all necessary personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles (compliant with

EN 166 or NIOSH standards).[1][5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for integrity before use.[1][5]

Body Protection: Wear a lab coat and closed-toe shoes. Ensure skin is not exposed.[5]

Weighing and Transfer:

Perform all manipulations that may generate dust, such as weighing and transferring,

within a fume hood or ventilated enclosure to minimize inhalation exposure.[1]

Use dry, clean tools (spatulas, etc.) to handle the solid.

Avoid creating dust clouds.[9] If dust is generated, do not breathe it in.[1]

During the Experiment:

Handle the substance in accordance with good industrial hygiene and safety practices.[5]

Keep the container tightly closed when not in use.[5]

Avoid contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in the work area.[5]

Cleanup and Decontamination:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Decontaminate all work surfaces after the procedure is complete.
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Clean any spills immediately following the spill response protocol (see Section 3.3).

Emergency Response Protocol for Spills
The following workflow should be followed in the event of a spill.
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Cleanup Procedure

Spill Occurs

Alert personnel &
Evacuate immediate area

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
(Prevent entry into drains)

Clean up spill

Gently sweep or vacuum up solid.
AVOID generating dust.

Place waste in sealed,
labeled container

Decontaminate area

Report incident

Wipe area with a damp cloth

Click to download full resolution via product page

Caption: Emergency spill response workflow for solid Diphenylglyoxime.
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Spill Cleanup Method:

For minor spills, clean up immediately.[9]

Ensure adequate ventilation.[5]

Use dry cleanup procedures; gently sweep up and shovel the material into a suitable,

labeled container for disposal.[1][5][9]

Avoid actions that generate dust.[9] Consider using an explosion-proof vacuum designed for

grounded use if available.[9]

Stability and Reactivity
Chemical Stability: The material is stable under normal storage and handling conditions.[5][7]

Conditions to Avoid: Avoid dust formation, incompatible products, and excess heat.[5][9][10]

Incompatible Materials: Keep away from strong oxidizing agents (e.g., nitrates, chlorine

bleaches) and strong acids.[5][7][9]

Hazardous Decomposition Products: Thermal decomposition can produce irritating gases

and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides

(NOx).[5][9]

Hazardous Polymerization: Will not occur.[5]

Storage and Disposal
Storage Conditions

Store in a cool, dry, and well-ventilated area.[1][5]

Keep containers tightly closed to prevent contamination and moisture ingress.[1][5]

Store away from incompatible materials and foodstuffs.[9]

Disposal Considerations
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Dispose of unused product and contaminated waste in accordance with local, state, and

federal regulations.

Consider offering surplus and non-recyclable solutions to a licensed disposal company.[1]

Do not empty into drains.[5]

First Aid Measures
Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms occur, seek medical

attention. If not breathing,

provide artificial respiration.

[1][5]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing. If irritation persists,

get medical attention.

[1][5]

Eye Contact

Rinse immediately and

thoroughly with plenty of water

for at least 15 minutes, also

under the eyelids. Get medical

attention if irritation develops

and persists.

[1][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][5]

Note to Physician: Treat symptomatically.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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